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Compound of Interest

Compound Name: Trimethoxyboroxine

Cat. No.: B089493 Get Quote

Essential Safety and Handling Guide for
Trimethoxyboroxine
This guide provides critical safety, handling, and disposal information for laboratory

professionals working with Trimethoxyboroxine. Adherence to these protocols is essential for

ensuring personal safety and operational integrity.

Physicochemical and Hazard Data
Trimethoxyboroxine is a flammable and corrosive liquid that requires careful handling.[1][2][3]

It is sensitive to moisture and air.[1][2][4] The following table summarizes its key quantitative

properties.
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Property Value Citations

Molecular Formula C₃H₉B₃O₆ [1][4][5]

Molecular Weight 173.53 g/mol [1][4][6]

Appearance Clear colorless liquid [1][5]

Flash Point
9 °C (48.2 °F) - 14 °C (57.2 °F)

closed cup
[1][6]

Melting Point 10 - 11 °C (50 - 51.8 °F) [1][6]

Boiling Point 130 °C [6]

Decomposition Temp. 130 °C [1][4]

Density 1.195 g/mL at 25 °C [6]

Vapor Pressure 30 mmHg at 25 °C [6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.[7][8] The minimum required

PPE when handling Trimethoxyboroxine includes:

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's regulations in 29

CFR 1910.133 or European Standard EN166.[1][4] A face shield should also be used for

maximum protection against splashes.[8][9]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.[5][8] Always inspect gloves

before use and change them immediately if contaminated.

Protective Clothing: Wear a flame-retardant lab coat or a chemical-resistant apron and

coveralls to prevent skin contact.[1][4][9] Contaminated clothing must be removed

immediately and washed before reuse.[1][4]

Respiratory Protection: All work should be conducted in a chemical fume hood or a well-

ventilated area.[1][4][5] If ventilation is insufficient or if irritation is experienced, use a
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NIOSH/MSHA-approved respirator with an appropriate filter for organic gases and vapors

(Type A, Brown, conforming to EN14387).[1][4][6]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is critical for safety.

Step 1: Preparation and Safe Handling
Area Preparation: Ensure a certified chemical fume hood is operational.[1][4] Confirm that an

eyewash station and safety shower are accessible and unobstructed.[1][4]

Equipment: Use only explosion-proof and non-sparking tools and equipment.[1][4] All metal

parts of the equipment must be grounded to prevent static electricity discharge.[1][4]

Chemical Handling:

Obtain and read all safety precautions before use.[5]

Keep the container tightly closed and handle under an inert atmosphere (e.g., nitrogen or

argon) due to air and moisture sensitivity.[1][2][4]

Keep away from all ignition sources, including heat, sparks, and open flames.[1][2][4][5]

Avoid direct contact with skin, eyes, and clothing.[1][4][5] Do not breathe vapors or mists.

[1][4]

Step 2: Storage Protocol
Store in a designated, cool, well-ventilated flammables area.[1][4][5]

Keep containers tightly closed and protected from moisture.[1][2][4]

Store locked up.[2][5]

Keep away from incompatible materials such as acids, bases, water, and strong oxidizing

agents.[1][4]
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Step 3: Spill Response
Immediate Action: Evacuate the area and remove all sources of ignition immediately.[1][2][4]

Ventilation: Ensure the area is well-ventilated.[2]

Containment: Do not let the chemical enter drains.[1][2]

Cleanup: Wearing full PPE, absorb the spill with an inert, non-combustible material such as

sand, silica gel, or vermiculite.[1][4] Collect the absorbed material using spark-proof tools

and place it into a suitable, closed container for disposal.[1][4]

Step 4: Disposal Plan
Trimethoxyboroxine and its containers must be disposed of as hazardous waste.[1][9]

Disposal must occur at an approved waste disposal plant.[1][4][10]

Follow all local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[1]

Emergency First Aid Procedures
In case of any exposure, seek immediate medical attention and provide the Safety Data Sheet

to the attending physician.[2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also

under the eyelids.[1][4] Remove contact lenses if present and easy to do so.[1][4] Continue

rinsing and call a poison center or doctor immediately.[1][2][4]

Skin Contact: Take off all contaminated clothing immediately.[1][2][4] Rinse the affected skin

area with large amounts of water and soap.[1][4][11] Seek medical attention.[1][4]

Inhalation: Move the person to fresh air and keep them at rest.[1][4][11] If breathing is

difficult, administer oxygen.[1][4] If breathing has stopped, provide artificial respiration.[1][4]

[11] Get medical attention.[1][4]
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Ingestion: Clean the mouth with water.[1][4] Do not induce vomiting.[2][12] Seek immediate

medical assistance.[1][4][5]

Workflow for Handling Trimethoxyboroxine
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Caption: Safe handling and emergency response workflow for Trimethoxyboroxine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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